Cas no 832726-10-0 (2,1-Benzoxaborole, 3-(1-dodecynyl)-1,3-dihydro-1-hydroxy-6-methyl-)

• Product name: 2,1-Benzoxaborole, 3-(1-dodecynyl)-1,3-dihydro-1-hydroxy-6-methyl-
• CAS No: 832726-10-0
• MF: C₂₀H₂₉BO₂
• MW: 312.254066228867
• CID: 674240
• PubChem ID: 71415835

2,1-Benzoxaborole, 3-(1-dodecynyl)-1,3-dihydro-1-hydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzoxaborole, 3-(1-dodecynyl)-1,3-dihydro-1-hydroxy-6-methyl-
• 3-dodec-1-ynyl-1-hydroxy-6-methyl-3H-2,1-benzoxaborole
• DTXSID70835245
• 3-(Dodec-1-yn-1-yl)-6-methyl-2,1-benzoxaborol-1(3H)-ol
• 832726-10-0

• Inchi： InChI=1S/C20H29BO2/c1-3-4-5-6-7-8-9-10-11-12-13-20-18-15-14-17(2)16-19(18)21(22)23-20/h14-16,20,22H,3-11H2,1-2H3
• InChI Key： YNWPXQYGHMPOKH-UHFFFAOYSA-N
• SMILES： B1(C2=C(C=CC(=C2)C)C(O1)C#CCCCCCCCCCC)O

Computed Properties

• Exact Mass: 312.2260603g/mol
• Monoisotopic Mass: 312.2260603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų